Cas no 1895825-57-6 (1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine)

1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine structure
1895825-57-6 structure
Product Name:1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine
CAS No:1895825-57-6
MF:C11H12F3N
MW:215.214893341064
CID:5843530
PubChem ID:117046906
Update Time:2025-07-20

1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine
    • 1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
    • EN300-1802584
    • 1895825-57-6
    • Inchi: 1S/C11H12F3N/c1-6(15)11(2-3-11)10-8(13)4-7(12)5-9(10)14/h4-6H,2-3,15H2,1H3
    • InChI Key: POUWFZGKKJFPKW-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C1(C(C)N)CC1)F)F

Computed Properties

  • Exact Mass: 215.09218387g/mol
  • Monoisotopic Mass: 215.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1802584-0.05g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
0.05g
$1080.0 2023-09-19
Enamine
EN300-1802584-0.1g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
0.1g
$1131.0 2023-09-19
Enamine
EN300-1802584-0.25g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
0.25g
$1183.0 2023-09-19
Enamine
EN300-1802584-0.5g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
0.5g
$1234.0 2023-09-19
Enamine
EN300-1802584-1.0g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
1g
$1286.0 2023-06-02
Enamine
EN300-1802584-2.5g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
2.5g
$2520.0 2023-09-19
Enamine
EN300-1802584-5.0g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
5g
$3728.0 2023-06-02
Enamine
EN300-1802584-10.0g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
10g
$5528.0 2023-06-02
Enamine
EN300-1802584-1g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
1g
$1286.0 2023-09-19
Enamine
EN300-1802584-5g
1-[1-(2,4,6-trifluorophenyl)cyclopropyl]ethan-1-amine
1895825-57-6
5g
$3728.0 2023-09-19

Additional information on 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine (CAS No. 1895825-57-6)

The compound 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine (CAS No. 1895825-57-6) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluorophenyl moiety and cyclopropyl ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability.

In recent years, the demand for fluorinated organic compounds has surged due to their widespread use in medicinal chemistry. The 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine structure aligns with this trend, as the trifluoromethyl group is known to improve pharmacokinetic properties. This compound is often explored in the context of central nervous system (CNS) drug development, where fluorine substitution can enhance blood-brain barrier penetration. Additionally, its cyclopropylamine scaffold is a common motif in enzyme inhibitors, making it relevant to targeted therapy research.

The synthesis of CAS No. 1895825-57-6 typically involves multi-step organic reactions, including cyclopropanation and fluorination protocols. Recent advancements in green chemistry have prompted researchers to optimize these processes for higher yields and lower environmental impact. This aligns with the growing focus on sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles. The compound’s stability under various conditions also makes it suitable for high-throughput screening applications.

From a commercial perspective, 1-1-(2,4,6-trifluorophenyl)cyclopropylethan-1-amine is available through specialized chemical suppliers, often labeled as a research-grade material. Its pricing and availability are influenced by the complexity of its synthesis and the purity requirements of end-users. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with industry standards.

In summary, CAS No. 1895825-57-6 represents a versatile building block in modern organic synthesis. Its combination of fluorine atoms and rigid cyclopropane geometry offers unique opportunities for molecular design, particularly in areas like fragment-based drug discovery and bioisostere replacement. As the scientific community continues to explore its potential, this compound is likely to remain a subject of active investigation and innovation.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.